Cas no 2413847-57-9 (1H-Cyclopenta[c]thiophen-5(3H)-one, tetrahydro-, 2,2-dioxide, (3aR,6aS)-)

• Product Name: 1H-Cyclopenta[c]thiophen-5(3H)-one, tetrahydro-, 2,2-dioxide, (3aR,6aS)-
• CAS No: 2413847-57-9
• MF: C₇H₁₀O₃S
• MW: 174.217501163483
• CID: 5380132
• Update Time: 2025-07-02

1H-Cyclopenta[c]thiophen-5(3H)-one, tetrahydro-, 2,2-dioxide, (3aR,6aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[c]thiophen-5(3H)-one, tetrahydro-, 2,2-dioxide, (3aR,6aS)-

• Inchi： 1S/C7H10O3S/c8-7-1-5-3-11(9,10)4-6(5)2-7/h5-6H,1-4H2/t5-,6+
• InChI Key： YGOSJZYUUINHBR-OLQVQODUSA-N
• SMILES： C1S(=O)(=O)C[C@]2([H])CC(=O)C[C@]12[H]

Additional information on 1H-Cyclopenta[c]thiophen-5(3H)-one, tetrahydro-, 2,2-dioxide, (3aR,6aS)-

Comprehensive Overview of 1H-Cyclopenta[c]thiophen-5(3H)-one, tetrahydro-, 2,2-dioxide, (3aR,6aS)- (CAS No. 2413847-57-9)

The compound 1H-Cyclopenta[c]thiophen-5(3H)-one, tetrahydro-, 2,2-dioxide, (3aR,6aS)- (CAS No. 2413847-57-9) is a specialized organic molecule with a unique structural framework. Its systematic name highlights its cyclopenta[c]thiophene core, a fused ring system combining cyclopentane and thiophene moieties, which is further modified by tetrahydro reduction and 2,2-dioxide sulfone functionalization. The stereochemical descriptor (3aR,6aS)- indicates its specific chiral configuration, a critical feature for applications in asymmetric synthesis and pharmaceutical research.

In recent years, the demand for chiral sulfones and saturated heterocycles has surged due to their utility in drug discovery and material science. Researchers frequently search for "sulfone derivatives in medicinal chemistry" or "stereoselective synthesis of thiophene analogs," reflecting the growing interest in this compound class. The 2,2-dioxide group, in particular, enhances polarity and stability, making it valuable for designing bioactive molecules with improved pharmacokinetic properties.

The synthetic routes to 1H-Cyclopenta[c]thiophen-5(3H)-one, tetrahydro-, 2,2-dioxide often involve catalytic hydrogenation of precursor thiophenes followed by oxidation. Advanced techniques like enzymatic resolution or chiral auxiliaries are employed to achieve the desired (3aR,6aS)- configuration. These methods align with the industry's focus on "green chemistry" and "sustainable synthesis," addressing environmental concerns while maintaining high enantiomeric purity.

Applications of this compound extend to pharmaceutical intermediates, where its rigid, polar structure aids in targeting enzymes or receptors. For instance, analogs of tetrahydrothiophene dioxides have been explored as kinase inhibitors or GPCR modulators, topics frequently queried in scientific databases. Its potential in agrochemicals and electronic materials further broadens its relevance, catering to searches like "heterocycles in OLEDs" or "sulfone-based pesticides."

Analytical characterization of CAS No. 2413847-57-9 typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm structure and purity. Such data is crucial for compliance with regulatory standards, a hot topic in "QC/QA in chemical manufacturing." Additionally, computational studies modeling its 3D conformation or intermolecular interactions are increasingly common, reflecting the integration of AI-driven drug design in modern research.

In summary, 1H-Cyclopenta[c]thiophen-5(3H)-one, tetrahydro-, 2,2-dioxide, (3aR,6aS)- represents a versatile scaffold bridging multiple disciplines. Its synthesis, stereochemistry, and applications resonate with current trends in precision chemistry and molecular innovation, making it a compound of enduring scientific and industrial interest.